Cas no 70356-03-5 (Cefaclor hydrate)

Cefaclor hydrate is a second-generation cephalosporin antibiotic, chemically designated as (6R,7R)-7-[(R)-2-Amino-2-phenylacetamido]-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid monohydrate. It exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria by inhibiting bacterial cell wall synthesis. The hydrate form enhances stability and solubility, ensuring consistent pharmacokinetic performance. Cefaclor hydrate is effective against common pathogens such as Streptococcus pneumoniae, Haemophilus influenzae, and Escherichia coli. Its oral bioavailability and resistance to certain β-lactamases make it suitable for treating respiratory, urinary, and soft tissue infections. The compound is typically formulated as capsules, tablets, or oral suspensions, offering flexibility in clinical use. Proper storage under controlled conditions is essential to maintain its efficacy.
Cefaclor hydrate structure
Cefaclor hydrate structure
Product Name:Cefaclor hydrate
CAS No:70356-03-5
MF:C15H16ClN3O5S
MW:385.822641372681
MDL:MFCD00071999
CID:59085
PubChem ID:51038
Update Time:2025-05-19

Cefaclor hydrate Chemical and Physical Properties

Names and Identifiers

    • Cefaclor
    • (6R,7R)-7-[[2R)-Amino-phenylacetyl] amino ]-3-chloro-8-oxo-5-th-ia-1-azabicyclo [4. 2. 0] oct-2-ene-2-carbox-ylic acid monohydrate
    • 7-( D-2-amino-2-phenylacetamido)-3-chloro-3-cephem-4-carbo-xylic add monohydrate
    • 3-chloro-7-D-( 2-phenylglycinamido)-3-cephem-4-carboxylic acid monohydrate
    • Panoral
    • Cefaclor Monohydrate
    • 8-(2-Amino-2-phenylacetyl)amino-4-chloro-7-oxo-2-thia-6-azabicyclo[4.2.0]oct-4-ene-5-carboxylic acid monohydrate
    • Cefaclor hydrate
    • Distaclor
    • Panacef
    • Kefolor
    • Compound 99638
    • Muco Panoral
    • Kefolor Suspension
    • Cefaclor-1-wasser
    • Cefachlor
    • Lilly 99638 hydrate
    • 69K7K19H4L
    • Keflor
    • Ceclor CD
    • 3-Chloro-7-D-(2-phenylglycinamido)-3-cephem-4-carboxylic acid monohydrate
    • (6R,7R)-7-((R)-2-Amino-2-phenylacetamido)-3-chloro-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid monohydrate
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((aminop
    • CEFACLOR [VANDF]
    • AS-57307
    • Cefaclor Monohydrate; (6R,7R)-7-[[(2R)-Aminophenylacetyl]amino]-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid monohydrate; 7-(D-2-amino-2-phenylacetamido)-3-chloro-3-cephem-4-carboxylic acid monohydrate
    • Ceclor
    • Ceclor (TN)
    • HMS1569B11
    • (6R,7R)-7-[(R)-2-Amino-2-phenylacetamido]-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid monohydrate
    • (6R,7R)-7-[(2R)-2-amino-2-phenylacetamido]-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid hydrate
    • CEFACLOR MONOHYDRATE [VANDF]
    • 7-[(2-amino-2-phenyl-acetyl)amino]-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid hydrate;Cefaclor monohydrate
    • CEFACLOR MONOHYDRATE [MI]
    • Cefaclor, Monohydrate
    • 70356-03-5 (hydrate)
    • Cefaclor (monohydrate)
    • D02352
    • J01DC04
    • 7-[(2-Amino-1-hydroxy-2-phenylethylidene)amino]-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid--water (1/1)
    • MFCD00071999
    • WKJGTOYAEQDNIA-IOOZKYRYSA-N
    • Alfatil Kapseln
    • CEFACLOR [USP-RS]
    • SR-01000000152-4
    • SCHEMBL33539
    • CEFACLOR [ORANGE BOOK]
    • AKOS016010170
    • C76242
    • HMS2096B11
    • A836854
    • SR-01000000152
    • Cefaclor (USP)
    • CEFACLOR [EP MONOGRAPH]
    • (6R,7R)-7-[[(2R)-2-amino-2-phenylacetyl]amino]-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;hydrate
    • CEFACLOR [USAN]
    • s1499
    • CEFACLOR [MART.]
    • CHEMBL1201018
    • (6R,7R)-7-((R)-2-amino-2-phenylacetamido)-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid hydrate
    • Prestwick_783
    • HY-B0198A
    • DTXSID80990551
    • UNII-69K7K19H4L
    • Alfatil
    • 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((aminophenylacetyl)amino)-3-chloro-8-oxo-, monohydrate, (6R-(6alpha,7beta(R*)))-
    • HMS3713B11
    • 70356-03-5
    • Raniclor
    • CEFACLOR MONOHYDRATE [WHO-DD]
    • Cefaclor [USAN:USP:INN:BAN:JAN]
    • CCG-220485
    • COMPOUND-99638
    • 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((AMINOPHENYLACETYL)AMINO)-3-CHLORO-8-OXO-, MONOHYDRATE, (6R-(6.ALPHA.,7.BETA.(R*)))-
    • CS-0013096
    • NSC 757422
    • NSC-757422
    • CEFACLOR [USP MONOGRAPH]
    • MDL: MFCD00071999
    • Inchi: 1S/C15H14ClN3O4S.H2O/c16-8-6-24-14-10(13(21)19(14)11(8)15(22)23)18-12(20)9(17)7-4-2-1-3-5-7;/h1-5,9-10,14H,6,17H2,(H,18,20)(H,22,23);1H2/t9-,10-,14-;/m1./s1
    • InChI Key: WKJGTOYAEQDNIA-IOOZKYRYSA-N
    • SMILES: ClC1CS[C@@H]2[C@@H](C(N2C=1C(=O)O)=O)NC([C@@H](C1C=CC=CC=1)N)=O.O

Computed Properties

  • Exact Mass: 385.05000
  • Monoisotopic Mass: 385.049919
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 606
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 139

Experimental Properties

  • Color/Form: White or off white crystalline powder.
  • Melting Point: >180°C (dec.)
  • Boiling Point: 778.4°C at 760 mmHg
  • Flash Point: 385.2 °C
  • PSA: 147.26000
  • LogP: 1.58610
  • Merck: 1912
  • Solubility: Soluble in water, almost insoluble in methanol, chloroform or benzene.

Cefaclor hydrate Security Information

Cefaclor hydrate Customs Data

  • HS CODE:3004201500
  • Customs Data:

    China Customs Code:

    3004201500

Cefaclor hydrate Pricemore >>

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Cefaclor hydrate Suppliers

Amadis Chemical Company Limited
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(CAS:70356-03-5)Cefaclor hydrate
Order Number:A836854
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:38
Price ($):220.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:70356-03-5)Cefaclor Hydrate
Order Number:LE13208
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:08
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Additional information on Cefaclor hydrate

Comprehensive Overview of Cefaclor Hydrate (CAS No. 70356-03-5): Properties, Applications, and Modern Relevance

Cefaclor hydrate (CAS No. 70356-03-5) is a second-generation cephalosporin antibiotic widely recognized for its efficacy against a broad spectrum of bacterial infections. As a hydrated form of cefaclor, this compound exhibits enhanced stability and solubility, making it a preferred choice in pharmaceutical formulations. The chemical structure of cefaclor hydrate includes a β-lactam ring, which is critical for its antibacterial activity by inhibiting bacterial cell wall synthesis. With the rising global concern over antibiotic resistance, cefaclor hydrate uses remain a topic of significant interest among researchers and healthcare professionals.

In recent years, the demand for cefaclor hydrate powder and its formulations has surged due to its effectiveness in treating respiratory tract infections, urinary tract infections, and skin infections. The compound's mechanism of action targets both Gram-positive and Gram-negative bacteria, distinguishing it from narrower-spectrum antibiotics. As patients and clinicians increasingly search for "cefaclor hydrate side effects" or "cefaclor hydrate dosage," it is evident that accessibility to accurate, science-backed information is crucial. This article delves into the pharmacokinetics of cefaclor hydrate, its clinical applications, and its role in modern medicine.

The synthesis and quality control of cefaclor hydrate CAS 70356-03-5 adhere to stringent pharmaceutical standards, ensuring its safety and efficacy. Analytical techniques such as HPLC and NMR are routinely employed to verify the purity of cefaclor hydrate API (Active Pharmaceutical Ingredient). Furthermore, the compound's compatibility with excipients is carefully evaluated during drug development to optimize cefaclor hydrate stability in final dosage forms like capsules and suspensions. With the growing trend of telemedicine, queries like "cefaclor hydrate price" and "cefaclor hydrate availability" highlight the need for transparent supply chain information.

Beyond its therapeutic uses, cefaclor hydrate research has expanded into exploring its potential synergies with other antimicrobial agents to combat multidrug-resistant pathogens. Studies investigating "cefaclor hydrate vs amoxicillin" or "cefaclor hydrate solubility" reflect the scientific community's efforts to address comparative efficacy and formulation challenges. Environmental concerns related to antibiotic residues have also spurred innovations in cefaclor hydrate degradation methods, aligning with sustainable pharmaceutical practices.

In conclusion, Cefaclor hydrate (CAS No. 70356-03-5) remains a cornerstone in antibiotic therapy, bridging historical success with contemporary needs. Its chemical properties, clinical versatility, and ongoing research underscore its enduring relevance. As digital health platforms proliferate, ensuring accurate information about cefaclor hydrate interactions and storage conditions will empower both patients and practitioners to make informed decisions.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:70356-03-5)Cefaclor hydrate
A836854
Purity:99%
Quantity:5g
Price ($):220.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:70356-03-5)Cefaclor Hydrate
LE13208
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email